Cas no 72506-10-6 (2,4-dichloro-1-(3-chloropropyl)benzene)

• Product Name: 2,4-dichloro-1-(3-chloropropyl)benzene
• CAS No: 72506-10-6
• MF: C₉H₉Cl₃
• MW: 223.5267598629
• CID: 977235
• PubChem ID: 3018348
• Update Time: 2025-06-09

2,4-dichloro-1-(3-chloropropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-1-(3-chloropropyl)benzene
• DTXSID20993344
• EINECS 276-707-5
• 72506-10-6
• NS00063437
• EN300-674716
• AKOS011897543
• SCHEMBL7988972
• AMGIJLLWCLDNJD-UHFFFAOYSA-N

• Inchi： 1S/C9H9Cl3/c10-5-1-2-7-3-4-8(11)6-9(7)12/h3-4,6H,1-2,5H2
• InChI Key： AMGIJLLWCLDNJD-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC(=CC=1Cl)Cl

Computed Properties

• Exact Mass: 221.97717
• Monoisotopic Mass: 221.976983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2,4-dichloro-1-(3-chloropropyl)benzene

Comprehensive Overview of 2,4-Dichloro-1-(3-chloropropyl)benzene (CAS No. 72506-10-6)

2,4-Dichloro-1-(3-chloropropyl)benzene (CAS No. 72506-10-6) is a chlorinated aromatic compound widely utilized in organic synthesis and industrial applications. Its molecular structure, featuring three chlorine substituents, makes it a versatile intermediate for producing agrochemicals, pharmaceuticals, and specialty chemicals. The compound’s unique reactivity and stability under controlled conditions have garnered significant attention from researchers and manufacturers alike.

In recent years, the demand for halogenated benzene derivatives like 2,4-dichloro-1-(3-chloropropyl)benzene has surged due to their role in developing advanced materials and sustainable chemical processes. Environmental concerns and regulatory shifts toward green chemistry have driven innovations in its synthesis, with a focus on minimizing waste and energy consumption. This aligns with global trends such as circular economy and carbon footprint reduction, topics frequently searched in scientific and industrial forums.

The compound’s physicochemical properties—including its solubility in organic solvents and melting point—are critical for applications in polymer modification and catalysis. Researchers often explore its behavior under varying temperatures and pressures, addressing common queries like “How does 2,4-dichloro-1-(3-chloropropyl)benzene interact with polar solvents?” or “What catalysts improve its reaction efficiency?” Such questions reflect the compound’s relevance in optimizing synthetic pathways.

From an industrial perspective, 72506-10-6 is valued for its role in producing flame retardants and UV stabilizers, both of which are pivotal in electronics and automotive sectors. With rising interest in eco-friendly additives, manufacturers are investigating halogen-free alternatives, yet 2,4-dichloro-1-(3-chloropropyl)benzene remains a benchmark due to its cost-effectiveness and performance. This duality—balancing tradition and innovation—resonates with searches like “sustainable halogenated compounds” or “high-efficiency chemical intermediates.”

Quality control and analytical methods for CAS No. 72506-10-6 are another focal point. Techniques such as GC-MS and HPLC are routinely employed to verify purity, a topic frequently queried by quality assurance professionals. Discussions on storage stability and handling precautions also dominate technical forums, underscoring the need for precise documentation and safety data sheets (SDS).

In conclusion, 2,4-dichloro-1-(3-chloropropyl)benzene exemplifies the intersection of traditional chemistry and modern sustainability goals. Its adaptability to evolving industrial needs ensures its continued relevance, while ongoing research addresses environmental and efficiency challenges. For those exploring chlorinated aromatic compounds or specialty intermediates, this compound offers a compelling case study in innovation and application diversity.